Benzoxazole, 2-[(2-pyridinylmethyl)thio]-

• CAS No.: 83782-84-7
• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 2-(pyridin-2-ylmethylsulfanyl)-1,3-benzoxazole
• InChI: InChI=1S/C13H10N2OS/c1-2-7-12-11(6-1)15-13(16-12)17-9-10-5-3-4-8-14-10/h1-8H,9H2
• InChI Key: XWBOXAKFPCBUDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC3=CC=CC=N3

Description

Benzoxazole, 2-[(2-pyridinylmethyl)thio]- is a heterocyclic compound that features a benzoxazole core with a 2-pyridinylmethylthio substituent. Benzoxazoles are known for their diverse biological activities and are widely used in medicinal chemistry, pharmaceuticals, and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Benzoxazole derivatives can be synthesized using various methods. One common approach involves the reaction of 2-aminophenol with aldehydes, acids, or their derivatives under different reaction conditions. For instance, the reaction between 2-aminophenol and aromatic aldehydes in the presence of catalysts like TiO2-ZrO2 in acetonitrile at 60°C yields benzoxazole derivatives with high efficiency . Other methods include the use of nanocatalysts, metal catalysts, and ionic liquid catalysts .

Industrial Production Methods

Industrial production of benzoxazole derivatives often involves scalable and efficient synthetic routes. These methods typically utilize readily available starting materials and environmentally friendly catalysts to ensure high yields and minimal waste .

Chemical Reactions Analysis

Types of Reactions

Benzoxazole, 2-[(2-pyridinylmethyl)thio]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether.

Substitution: Nucleophilic substitution reactions can introduce different substituents at specific positions on the benzoxazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines or thiols for substitution reactions .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted benzoxazole derivatives .

Scientific Research Applications

Benzoxazole, 2-[(2-pyridinylmethyl)thio]- has numerous scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial, antifungal, and anticancer activities, making it valuable in biological research.

Medicine: Benzoxazole derivatives are explored for their potential as therapeutic agents for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials with specific properties, such as fluorescence and conductivity.

Mechanism of Action

The mechanism of action of benzoxazole, 2-[(2-pyridinylmethyl)thio]- involves its interaction with specific molecular targets and pathways. The compound can form π-π stacking or π-cation interactions with biological targets, and the oxygen and nitrogen atoms in the oxazole moiety can engage in hydrogen bonding . These interactions enable the compound to modulate various biological processes, such as enzyme inhibition and receptor binding .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to benzoxazole, 2-[(2-pyridinylmethyl)thio]- include other benzoxazole derivatives, such as:

• 2-aryl benzoxazoles
• 2-thioacetamide linked benzoxazole-benzamide conjugates
• Benzoxazole-benzothiazole hybrids

Uniqueness

Benzoxazole, 2-[(2-pyridinylmethyl)thio]- is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. The presence of the 2-pyridinylmethylthio group enhances its ability to interact with biological targets and participate in various chemical reactions .